Cas no 58011-99-7 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(2-propenyl)-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(2-propenyl)-
• CAS No: 58011-99-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 343437
• PubChem ID: 12894099
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(2-propenyl)-
• 5-methyl-2-prop-2-enyl-4H-pyrazol-3-one
• 1-Allyl-3-methyl-1H-pyrazol-5(4H)-one
• 1-allyl-3-methyl-2-pyrazolin-5-one
• WFGQSBOUZDBIGV-UHFFFAOYSA-N
• 5-Methyl-2-(prop-2-en-1-yl)-2,4-dihydro-3H-pyrazol-3-one
• SCHEMBL10751750
• DTXSID20512473
• 58011-99-7

• Inchi： 1S/C7H10N2O/c1-3-4-9-7(10)5-6(2)8-9/h3H,1,4-5H2,2H3
• InChI Key： WFGQSBOUZDBIGV-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1CC=C

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67